Cas no 330626-21-6 (3-Buten-1-ol,2-aminobenzoate(9CI))

3-Buten-1-ol,2-aminobenzoate(9CI) structure
330626-21-6 structure
Product name:3-Buten-1-ol,2-aminobenzoate(9CI)
CAS No:330626-21-6
MF:C11H13NO2
MW:191.22600
CID:1020203
PubChem ID:10330184

3-Buten-1-ol,2-aminobenzoate(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-1-ol,2-aminobenzoate(9CI)
    • SCHEMBL16672346
    • 330626-21-6
    • Inchi: InChI=1S/C11H13NO2/c1-2-3-8-14-11(13)9-6-4-5-7-10(9)12/h2,4-7H,1,3,8,12H2
    • InChI Key: HOIMQKJRORGTKY-UHFFFAOYSA-N
    • SMILES: C=CCCOC(=O)C1=CC=CC=C1N

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32000
  • LogP: 2.58290

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